Cas no 2680693-46-1 (benzyl N-(5-cyano-1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: benzyl N-(5-cyano-1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 2680693-46-1
• MF: C₁₁H₈N₄O₂S
• MW: 260.271820068359
• CID: 5646509
• PubChem ID: 165920328
• Update Time: 2025-05-20

benzyl N-(5-cyano-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28280762
• 2680693-46-1
• benzyl N-(5-cyano-1,3,4-thiadiazol-2-yl)carbamate

• Inchi： 1S/C11H8N4O2S/c12-6-9-14-15-10(18-9)13-11(16)17-7-8-4-2-1-3-5-8/h1-5H,7H2,(H,13,15,16)
• InChI Key： PWGGQCQGBSNPIL-UHFFFAOYSA-N
• SMILES： S1C(C#N)=NN=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 260.03679668g/mol
• Monoisotopic Mass: 260.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 116Ų

Additional information on benzyl N-(5-cyano-1,3,4-thiadiazol-2-yl)carbamate

Comprehensive Overview of Benzyl N-(5-Cyano-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 2680693-46-1)

Benzyl N-(5-cyano-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 2680693-46-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,3,4-thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a cyano group and a carbamate moiety in its structure enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel therapeutic agents targeting infectious diseases and metabolic disorders.

In recent years, the scientific community has focused on the development of heterocyclic compounds due to their broad-spectrum biological properties. Benzyl N-(5-cyano-1,3,4-thiadiazol-2-yl)carbamate stands out as a promising candidate, especially in the context of antimicrobial and anticancer research. Its unique structure allows for interactions with various biological targets, which is a hot topic in modern medicinal chemistry. Additionally, the compound's synthetic versatility makes it a subject of interest for organic chemists exploring green chemistry methodologies, aligning with the global push for sustainable scientific practices.

The compound's CAS No. 2680693-46-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. As the demand for high-purity chemical intermediates rises, suppliers and researchers alike are keen to understand its synthesis pathways and purification techniques. Frequently searched questions include "How to synthesize benzyl N-(5-cyano-1,3,4-thiadiazol-2-yl)carbamate?" and "What are the applications of 1,3,4-thiadiazole derivatives in drug development?" These queries reflect the compound's relevance in cutting-edge research and its potential to address unmet medical needs.

From a commercial perspective, benzyl N-(5-cyano-1,3,4-thiadiazol-2-yl)carbamate is gaining traction as a building block for advanced materials and specialty chemicals. Its incorporation into polymer chemistry and material science is being explored, particularly in the development of functional coatings and adhesives. This aligns with the increasing interest in smart materials and nanotechnology, where precise molecular design is crucial. The compound's stability under various conditions further enhances its appeal for industrial applications.

In conclusion, benzyl N-(5-cyano-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 2680693-46-1) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its role in pharmaceutical innovation, agrochemical development, and advanced material synthesis underscores its importance in contemporary research. As scientists continue to unravel its properties and applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.